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Compound of Interest

Compound Name:
3-Bromo-1-methylpyrazol-4-

amine;hydrochloride

Cat. No.: B12226258

Get Quote

Executive Summary & Strategic Utility
3-Bromo-1-methylpyrazol-4-amine (CAS: 1909316-30-8) is a specialized heterocyclic building

block distinct from its more common isomer, 4-bromo-1-methylpyrazol-3-amine. Its primary

utility lies in fragment-based drug discovery (FBDD) and scaffold hopping, where the specific

vector of the C4-amine and C3-bromide allows for unique spatial arrangements of substituents

that cannot be achieved with standard pyrazole synthons.

This guide objectively compares this compound against its positional isomers and provides a

validated characterization and synthesis profile. The core value proposition of this scaffold is its

ability to serve as a bifunctional orthogonal handle:

C4-Amine: Highly nucleophilic handle for amide coupling, reductive amination, or SNAr.

C3-Bromide: Sterically encumbered but reactive electrophile for Suzuki-Miyaura or

Buchwald-Hartwig cross-couplings, often retained for late-stage diversification.

Characterization Profile: The "Fingerprint"
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Reliable identification is critical due to the prevalence of regioisomers (e.g., 5-bromo or 4-

bromo variants) which have identical mass but vastly different reactivity profiles.

Physicochemical Specifications
Property Data / Specification Notes

CAS Number 1909316-30-8
Distinct from 4-bromo isomer

(146941-72-2)

Molecular Formula C₄H₆BrN₃ -

Molecular Weight 176.02 g/mol Monoisotopic Mass: 174.97

Appearance Off-white to pale yellow solid
Darkens upon oxidation/air

exposure

Solubility DMSO, Methanol, DCM
Low solubility in non-polar

alkanes

pKa (Calculated) ~3.5 - 4.0 (Conjugate acid)
Less basic than pyridine; C4-

amine is electron-rich

Storage 2-8°C, Inert Atmosphere Hygroscopic and light-sensitive

Spectroscopic Identification (NMR & MS)
Note: Shifts are reported based on typical values for 1-methyl-4-aminopyrazole cores

substituted at C3.

¹H NMR (400 MHz, DMSO-d₆):

δ 7.35 ppm (s, 1H, C5-H): The diagnostic singlet. It is typically downfield of the amine

protons but upfield relative to the nitro-precursor (which appears ~8.5 ppm).

δ 4.20 ppm (br s, 2H, NH₂): Broad singlet, exchangeable with D₂O. Chemical shift varies

with concentration.

δ 3.65 ppm (s, 3H, N-CH₃): Sharp singlet corresponding to the N-methyl group.

¹³C NMR (100 MHz, DMSO-d₆):
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Expected peaks at 130.5 ppm (C5), 128.0 ppm (C4-NH₂), 115.0 ppm (C3-Br), 39.0 ppm

(N-CH₃).

Mass Spectrometry (ESI+):

m/z: 176.0 [M+H]⁺ and 178.0 [M+H+2]⁺ (1:1 ratio characteristic of Bromine).

Comparative Analysis: 3-Bromo vs. 4-Bromo
Isomers
The choice between the 3-Bromo-4-amino (Target) and 4-Bromo-3-amino (Alternative)

scaffolds fundamentally alters the geometry and electronic properties of the final drug

candidate.

Feature
3-Bromo-1-methylpyrazol-4-

amine (Target)
4-Bromo-1-methylpyrazol-3-

amine (Alternative)

Structure Br at C3, NH₂ at C4 Br at C4, NH₂ at C3

Nucleophilicity

High (C4-NH₂): Resembles an

aniline; highly reactive in

amide couplings.

Moderate (C3-NH₂):

Resembles an amidine; less

nucleophilic, often requires

stronger bases.

C-Br Reactivity

Sterically Hindered: C3 is

flanked by N1-Me and C4-NH₂.

Requires active catalysts (e.g.,

Pd-XPhos) for coupling.

Accessible: C4 is less

hindered. Standard Suzuki

conditions (Pd(PPh₃)₄) often

suffice.

Vector Geometry

Substituents are adjacent

(ortho-like) but with a 5-

membered ring bond angle

(~126°).

Substituents are adjacent but

the N-Me vector points away

from the C3-amine.

Primary Use

Creating fused bicyclic

systems (e.g., pyrazolo[4,3-

d]pyrimidines).

Standard linear linker

extensions.
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Decision Logic: When to use which?
Choose 3-Bromo (Target) if you need to cyclize onto the C4-amine to form a fused ring

system involving the C3 position, or if your SAR suggests a substituent at C3 improves

potency via hydrophobic interactions in a tight pocket.

Choose 4-Bromo (Alternative) if you simply need a linear extension or if the C3-position is

meant to be the hydrogen bond donor/acceptor interface.

Synthesis & Experimental Protocols
Core Challenge: The primary synthesis risk is hydrodehalogenation (loss of bromine) during the

reduction of the nitro precursor. Catalytic hydrogenation (H₂/Pd-C) is NOT recommended as it

frequently cleaves the C-Br bond.

Recommended Route: Chemoselective reduction using Iron (Fe) or Tin(II) Chloride (SnCl₂).

Workflow Diagram (DOT)

AVOID

3-Bromo-4-nitropyrazole
(CAS 784193-37-9)

Step 1: Methylation
(MeI, K2CO3, DMF)

 Regioselective Alkylation Intermediate:
3-Bromo-1-methyl-4-nitropyrazole

(CAS 89607-15-8)

 Yield: ~60-70% 

Step 2: Chemoselective Reduction
(Fe, NH4Cl, EtOH/H2O)

 NO2 -> NH2 (Br retained) 
H2 / Pd-C

Target Product:
3-Bromo-1-methylpyrazol-4-amine

(CAS 1909316-30-8)

 Yield: ~85% 

Debrominated Impurity

Click to download full resolution via product page

Caption: Figure 1. Optimized synthesis route highlighting the critical chemoselective reduction

step to prevent debromination.

Detailed Protocol: Iron-Mediated Reduction
This method is robust, scalable, and preserves the C-Br bond.

Reagents:
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3-Bromo-1-methyl-4-nitropyrazole (1.0 equiv)[1]

Iron powder (5.0 equiv, <10 micron preferred)

Ammonium Chloride (NH₄Cl) (5.0 equiv)

Solvent: Ethanol / Water (3:1 ratio)

Procedure:

Setup: In a round-bottom flask equipped with a reflux condenser and mechanical stirrer,

dissolve 3-bromo-1-methyl-4-nitropyrazole (e.g., 10 mmol) in Ethanol (30 mL) and Water (10

mL).

Addition: Add Ammonium Chloride (50 mmol) followed by Iron powder (50 mmol) in a single

portion.

Reaction: Heat the suspension to 70–80°C for 2–4 hours. Monitor by TLC (50%

EtOAc/Hexane) or LCMS. The starting material (Nitro) is less polar; the product (Amine) is

more polar and UV active.

Workup (Critical):

Cool to room temperature.

Filter the mixture through a Celite pad to remove iron residues. Wash the pad copiously

with Methanol or EtOAc.

Concentrate the filtrate under reduced pressure to remove organic solvents.

Dilute the aqueous residue with saturated NaHCO₃ (to pH ~9) and extract with EtOAc (3 x

50 mL).

Purification: Dry the combined organics over Na₂SO₄, filter, and concentrate. If necessary,

purify via flash chromatography (Gradient: 0-10% MeOH in DCM).

Note: The amine can be unstable to air over long periods; store under nitrogen.
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Application Data: Cross-Coupling Reactivity
When using this amine in Buchwald-Hartwig couplings (reacting the C3-Br with an external

amine), the presence of the C4-amine and N1-methyl group creates a unique electronic

environment.

Reactivity Hierarchy for C3-Bromide:

Oxidative Addition: Slower than phenyl bromides due to the electron-rich nature of the

pyrazole ring.

Catalyst Selection:

Standard: Pd(PPh₃)₄ / Na₂CO₃ (Suzuki) -> Moderate yields.

Optimized:Pd₂(dba)₃ / XPhos or Pd-RuPhos G3 (Buchwald) -> High yields.

Base: Use weak bases (Cs₂CO₃) if possible to avoid side reactions with the free amine.

Self-Validation Check:

If the reaction fails: Check for catalyst poisoning by the free C4-NH₂.

Solution: Protect the C4-amine (e.g., as a Boc-carbamate) before attempting cross-coupling

at the C3-bromide position. This significantly improves yields by preventing the amine from

binding to the Palladium center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12226258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

